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Compound of Interest

Compound Name: N-Butyrylglycine-d2

Cat. No.: B12349981 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling N-Butyrylglycine-d2. The following

procedures are designed to ensure a safe laboratory environment and proper management of

the substance from reception to disposal.

Personal Protective Equipment (PPE)
While N-Isobutyrylglycine-d2 is not classified as a hazardous substance, and N-Butyrylglycine

is noted to cause skin and eye irritation, it is imperative to adhere to standard laboratory safety

practices.[1][2] The following personal protective equipment is recommended to minimize

exposure and ensure safety.
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PPE Category Item Specifications & Usage

Eye and Face Protection
Safety Glasses with Side

Shields or Safety Goggles

Must meet ANSI Z87.1

standards.[3][4] To be worn at

all times in the laboratory to

protect against splashes.

Face Shield

Recommended when handling

larger quantities (>1 liter) or

when there is a significant risk

of splashing.[3] To be worn

over safety glasses or goggles.

Hand Protection Nitrile or Latex Gloves

Inspect for tears or holes

before use. Remove and

replace immediately if

contaminated. Avoid skin

contact.

Body Protection Laboratory Coat

A flame-resistant lab coat is

recommended.[3] It should be

fully buttoned with sleeves

rolled down to protect skin and

clothing.

Closed-toe Shoes

Required in all laboratory

settings to protect feet from

spills and falling objects.[3][4]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

Use in a well-ventilated area or

a fume hood to avoid dust and

aerosol formation.[1][5] If

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.
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Proper handling and storage are critical to maintaining the integrity of N-Butyrylglycine-d2 and

ensuring a safe working environment.

Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.

Ventilation: Handle the compound in a well-ventilated area. Using a chemical fume hood is

recommended to avoid inhalation of any dust or aerosols.[1][5]

Dispensing: When weighing or transferring the powder, do so carefully to minimize the

creation of dust.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1] In case of accidental

contact, follow the first aid measures outlined below.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound.

Storage Protocol:

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Temperature: Recommended storage temperature is typically between 2-8°C.

Incompatibilities: Keep away from strong acids, strong bases, and strong oxidizing agents.[1]

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12349981?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-158084S/N-Nonanoylglycine-d2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W141928S1/N-Isobutyrylglycine-d2-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[1]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention

immediately.[1]

Disposal Plan
All chemical waste, including N-Butyrylglycine-d2 and any contaminated materials, must be

disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste N-Butyrylglycine-d2 and any contaminated disposables

(e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.

Container Labeling: Clearly label the waste container with the chemical name and any

associated hazards.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for proper disposal. Do not dispose of down the drain or in the regular

trash.
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Caption: Workflow for the safe handling and storage of N-Butyrylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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